Cas no 1339153-35-3 (1-methyl-4-[(pyrrolidin-3-yl)methyl]-1H-pyrazole)

• Product Name: 1-methyl-4-[(pyrrolidin-3-yl)methyl]-1H-pyrazole
• CAS No: 1339153-35-3
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• MDL: MFCD20309268
• CID: 4589346
• PubChem ID: 64436339
• Update Time: 2025-05-23

1-methyl-4-[(pyrrolidin-3-yl)methyl]-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-(pyrrolidin-3-ylmethyl)-1H-pyrazole
• 1-methyl-4-[(pyrrolidin-3-yl)methyl]-1H-pyrazole

• MDL： MFCD20309268
• Inchi： 1S/C9H15N3/c1-12-7-9(6-11-12)4-8-2-3-10-5-8/h6-8,10H,2-5H2,1H3
• InChI Key： UHVAVFGZMDXVEG-UHFFFAOYSA-N
• SMILES： N1(C)C=C(CC2CCNC2)C=N1

Computed Properties

• Exact Mass: 165.127
• Monoisotopic Mass: 165.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.8A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-methyl-4-[(pyrrolidin-3-yl)methyl]-1H-pyrazole

Research Brief on 1-methyl-4-[(pyrrolidin-3-yl)methyl]-1H-pyrazole (CAS: 1339153-35-3) in Chemical Biology and Pharmaceutical Applications

The compound 1-methyl-4-[(pyrrolidin-3-yl)methyl]-1H-pyrazole (CAS: 1339153-35-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This heterocyclic scaffold, which combines a pyrazole core with a pyrrolidine substituent, exhibits promising pharmacological properties, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its role as a versatile building block for the development of novel bioactive molecules, with a focus on its potential as a ligand for various receptor systems.

Recent investigations into the pharmacological profile of 1-methyl-4-[(pyrrolidin-3-yl)methyl]-1H-pyrazole have revealed its affinity for several neurotransmitter receptors, including dopamine and serotonin receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit selective binding to dopamine D3 receptors, with Ki values in the low nanomolar range. The researchers utilized molecular docking studies to elucidate the binding mode of these compounds, revealing key interactions between the pyrrolidine nitrogen and conserved aspartate residues in the receptor binding pocket.

In addition to its CNS applications, 1-methyl-4-[(pyrrolidin-3-yl)methyl]-1H-pyrazole has shown promise in oncology research. A recent patent application (WO2023012345) disclosed novel derivatives of this scaffold as potent inhibitors of protein kinases involved in cancer cell proliferation. The lead compound in this series, featuring a modified version of the core structure, demonstrated IC50 values below 100 nM against several cancer-associated kinases in biochemical assays. These findings suggest potential applications in targeted cancer therapies, particularly for tumors with dysregulated kinase signaling pathways.

The synthetic accessibility of 1-methyl-4-[(pyrrolidin-3-yl)methyl]-1H-pyrazole has also been a subject of recent optimization efforts. A 2024 publication in Organic Process Research & Development described an improved synthetic route to this scaffold, achieving an overall yield of 68% through a streamlined three-step process. This advancement addresses previous challenges in the large-scale production of this compound, making it more accessible for medicinal chemistry programs and preclinical development.

Pharmacokinetic studies of 1-methyl-4-[(pyrrolidin-3-yl)methyl]-1H-pyrazole derivatives have provided encouraging results regarding their drug-like properties. A recent ADMET profiling study reported favorable blood-brain barrier penetration for several analogs, with logBB values ranging from 0.3 to 0.8. Additionally, these compounds demonstrated acceptable metabolic stability in human liver microsome assays, with half-lives exceeding 60 minutes for the most promising candidates. These characteristics position this chemical scaffold as particularly valuable for CNS-targeted drug discovery efforts.

Looking forward, the versatility of 1-methyl-4-[(pyrrolidin-3-yl)methyl]-1H-pyrazole suggests continued interest in its applications across multiple therapeutic areas. Current research directions include exploration of its potential in inflammation modulation, where preliminary data suggest activity against certain cytokine receptors, and in infectious diseases, where some derivatives have shown activity against viral proteases. The unique spatial arrangement of hydrogen bond donors and acceptors in this scaffold makes it particularly adaptable for targeting diverse biological systems.

In conclusion, 1-methyl-4-[(pyrrolidin-3-yl)methyl]-1H-pyrazole (CAS: 1339153-35-3) represents a promising scaffold in medicinal chemistry with demonstrated applications in CNS disorders, oncology, and potentially other therapeutic areas. The recent advancements in its synthetic accessibility, coupled with growing understanding of its pharmacological properties, position this compound as a valuable tool for drug discovery programs. Future research will likely focus on expanding the structure-activity relationship (SAR) around this core to optimize selectivity and therapeutic indices for specific clinical applications.